Cas no 2227854-98-8 ((2R)-1-(5-methoxypyridin-3-yl)propan-2-ol)

• Product Name: (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2227854-98-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5853076
• PubChem ID: 165765217
• Update Time: 2025-06-14

(2R)-1-(5-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol
• 2227854-98-8
• EN300-1755112

• Inchi： 1S/C9H13NO2/c1-7(11)3-8-4-9(12-2)6-10-5-8/h4-7,11H,3H2,1-2H3/t7-/m1/s1
• InChI Key： DUYULAKHXQDDBA-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol

Research Brief on (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol (CAS: 2227854-98-8): Recent Advances and Applications

The compound (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol (CAS: 2227854-98-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and applications in targeting specific biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in modern therapeutics.

One of the key areas of interest is the compound's role as a chiral building block in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the preparation of enantiomerically pure compounds, which are critical for the development of drugs with high specificity and reduced side effects. The stereochemistry of (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol plays a pivotal role in its interactions with biological targets, making it a valuable tool in asymmetric synthesis.

Recent pharmacological studies have investigated the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo data suggest that (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol may interact with neurotransmitter receptors, offering a promising avenue for the treatment of neurological disorders. However, further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its CNS applications, (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol has been explored for its anti-inflammatory and antimicrobial properties. Studies have shown that derivatives of this compound exhibit inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The antimicrobial activity of related analogs has also been reported, although the exact structure-activity relationships remain to be fully characterized.

The synthesis of (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol has been optimized in recent years, with several novel catalytic methods achieving high yields and enantioselectivity. Advances in green chemistry have also been applied to its production, reducing the environmental impact of its synthesis. These improvements are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite the promising findings, challenges remain in the clinical translation of (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, (2R)-1-(5-methoxypyridin-3-yl)propan-2-ol (CAS: 2227854-98-8) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, positioning it as a key player in the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.